![molecular formula C24H26N6O3 B2446575 1-(6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)urea CAS No. 1396870-63-5](/img/structure/B2446575.png)
1-(6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)urea
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Description
1-(6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)urea is a useful research compound. Its molecular formula is C24H26N6O3 and its molecular weight is 446.511. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity
Research on coumarin substituted heterocyclic compounds, which share structural similarities with the specified urea derivative, has shown that these compounds exhibit significant antioxidant activities. The preparation and characterization of these derivatives demonstrate their potential in scavenging free radicals, with activities comparable to standard antioxidants like vitamin C (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).
Synthesis of Pyrimidine Derivatives
The use of specific reagents for the synthesis of pyrimidone and pyrimidine derivatives has been described, showcasing efficient methods for generating these compounds. Such methodologies are critical for developing pharmaceuticals and chemicals with enhanced properties (Rao, Acharya, Verma, & Kaushik, 2011).
Anticancer and Anti-inflammatory Agents
Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, demonstrating the potential therapeutic applications of these compounds in treating cancer and inflammation (Rahmouni et al., 2016).
Cyclocondensation Reactions
Studies on methyl trifluoropyruvate N-(pyrimidin-2-yl)imines in cyclocondensation reactions with 1,3-binucleophilic reagents have explored the synthesis pathways to create diverse heterocyclic compounds, highlighting the versatility and utility of these reactions in producing new chemical entities with potential application in various fields (Sokolov et al., 2013).
Antimicrobial Activity
The development of new pyrimidine-benzoxazole/benzimidazole hybrids with significant antimicrobial activity illustrates the ongoing search for more effective antibacterial and antifungal agents. Such compounds offer promising leads for developing new treatments against resistant microbial strains (Abdelgawad et al., 2019).
properties
IUPAC Name |
1-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-(2,3-dihydro-1,4-benzodioxin-6-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N6O3/c31-24(27-19-6-7-20-21(14-19)33-13-12-32-20)28-22-15-23(26-17-25-22)30-10-8-29(9-11-30)16-18-4-2-1-3-5-18/h1-7,14-15,17H,8-13,16H2,(H2,25,26,27,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYLMHVLQSTUMES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=NC=NC(=C3)NC(=O)NC4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.